6-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N,N'-diphenyl-1,3,5-triazine-2,4-diamine

• Molecular Formula: C26H21ClN8S
• Molecular Weight: 513.0 g/mol
• IUPAC Name: 6-[[5-(4-chlorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-2-N,4-N-diphenyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C26H21ClN8S/c1-2-17-35-22(18-13-15-19(27)16-14-18)33-34-26(35)36-25-31-23(28-20-9-5-3-6-10-20)30-24(32-25)29-21-11-7-4-8-12-21/h2-16H,1,17H2,(H2,28,29,30,31,32)
• InChI Key: BFNIJLGTTWOPTP-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SC2=NC(=NC(=N2)NC3=CC=CC=C3)NC4=CC=CC=C4)C5=CC=C(C=C5)Cl

Description

This compound is a triazine-based heterocyclic molecule featuring a 1,3,5-triazine core substituted with a sulfanyl-linked 1,2,4-triazole moiety, a 4-chlorophenyl group, an allyl (prop-2-en-1-yl) group, and two phenylamine groups. Its molecular formula is C₂₆H₂₁ClN₈S, with a molecular weight of 521.02 g/mol. The structural complexity arises from the integration of pharmacophoric elements:

• Triazine core: Known for stability and versatility in medicinal chemistry, often serving as a scaffold for enzyme inhibitors .
• 4-Chlorophenyl group: Enhances lipophilicity and bioactivity, commonly seen in antimicrobial agents .
• Allyl group: May influence reactivity and metabolic stability.

The compound’s synthesis likely involves nucleophilic substitution reactions on the triazine ring, followed by coupling with the triazole-thiol moiety.

Biological Activity

The compound 6-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N,N'-diphenyl-1,3,5-triazine-2,4-diamine is a complex organic molecule that has garnered attention due to its potential biological activities. This article reviews the biological activities associated with this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{25}ClN_{6}O_{2}S$, with a molecular weight of 485.0 g/mol. Its structural components include:

• Triazole ring : Known for its diverse biological activities.
• Chlorophenyl group : Enhances lipophilicity and biological interactions.
• Sulfanyl linkage : Imparts unique reactivity and potential for enzyme interactions.

Anticancer Properties

Research has indicated that triazole derivatives exhibit significant anticancer activity. For instance, compounds related to triazolethiones have shown effectiveness against various cancer cell lines:

Compound	Cancer Cell Line	IC50 (μM)
47f	HCT-116	6.2
47e	T47D	43.4
47f	T47D	27.3

These findings suggest that the triazole moiety in the compound may contribute to its anticancer effects through mechanisms such as apoptosis induction and cell cycle arrest .

Antimicrobial Activity

The compound's potential as an antimicrobial agent has been explored through various studies. Triazole derivatives are often evaluated for their ability to inhibit bacterial growth and enzyme activity:

• Enzyme Inhibition : The compound has been tested for its inhibitory effects on enzymes like acetylcholinesterase (AChE) and urease, which are crucial in various physiological processes.

Enzyme	Inhibition Type	Reference
Acetylcholinesterase	Competitive Inhibition
Urease	Non-competitive Inhibition

The biological activity of the compound is primarily mediated through its interaction with specific molecular targets:

• Binding to Enzymes : The sulfanyl group may facilitate binding to active sites on enzymes, inhibiting their function.
• Receptor Modulation : The compound may interact with cellular receptors, altering signaling pathways involved in cell proliferation and apoptosis.

Study on Anticancer Activity

A study conducted on related triazole compounds demonstrated that specific derivatives exhibited significant cytotoxicity against breast cancer cell lines (MCF-7). The research highlighted the importance of structural modifications in enhancing biological activity .

Research on Antimicrobial Effects

In a comparative study of various triazole derivatives, the tested compounds showed varying degrees of antimicrobial efficacy against Gram-positive and Gram-negative bacteria. The incorporation of chlorophenyl groups was noted to enhance antibacterial properties significantly .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison

The following table compares the target compound with structurally analogous triazine derivatives:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Reported Applications
Target Compound	C₂₆H₂₁ClN₈S	521.02	1,3,5-Triazine with triazole-sulfanyl, 4-chlorophenyl, allyl, and diphenylamine groups	Potential antimicrobial/antifungal agent (inferred)
N-(4-Methoxyphenyl)-6-{[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3,5-triazine-2,4-diamine	C₁₉H₁₈N₈OS	406.46	Triazine with triazole-sulfanyl methyl and 4-methoxyphenyl groups	Not explicitly stated; likely bioactive
N²,N⁴-Bis(4-methoxyphenyl)-6-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1,3,5-triazine-2,4-diamine	C₂₀H₂₀N₈O₂S	436.49	Triazine with methyl-triazole-sulfanyl and bis(4-methoxyphenyl) groups	Investigated for drug design
4-Chloro-N-methyl-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine	C₁₄H₁₅ClN₆O	330.77	Triazine with morpholine, chloro, and N-methyl-N-phenyl groups	Light stabilizers, pharmaceutical intermediates
N-(3-Chloro-4-methoxyphenyl)-N'-(3,4,5-trimethoxyphenyl)-1,3,5-triazine-2,4-diamine	C₁₉H₂₀ClN₅O₄	417.85	Triazine with chloro-methoxyphenyl and trimethoxyphenyl groups	Hypothesized anticancer activity

Key Observations:

Bioactivity Potential: The target compound’s 4-chlorophenyl and triazole-sulfanyl groups align with antimicrobial motifs seen in compounds like N-(4-methoxyphenyl)-6-{[(5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3,5-triazine-2,4-diamine . N²,N⁴-Bis(4-methoxyphenyl)-6-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1,3,5-triazine-2,4-diamine shares the triazole-sulfanyl motif but lacks the allyl group, suggesting the allyl substituent in the target compound may enhance metabolic stability .

Synthetic Methods :

• Triazine derivatives are typically synthesized via nucleophilic displacement of chlorine atoms on trichlorotriazine . For example, 4-Chloro-N-methyl-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine was prepared using 2,4-dichloro-6-morpholin-4-yl-1,3,5-triazine and N-methylaniline .

Structural Diversity :

• The morpholine group in improves solubility, while the trimethoxyphenyl group in may enhance DNA intercalation. The target compound’s allyl group could introduce reactivity for further functionalization.

Chemoinformatics Analysis :

• Similarity coefficients (e.g., Tanimoto index) suggest moderate structural overlap (50–60%) between the target compound and its analogs, primarily due to the triazine core and aryl substituents .

Research Findings and Data

Notes:

• The allyl group may confer resistance to oxidative metabolism, extending half-life .